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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy3-PEG3-Alkyne, a fluorescent
probe widely utilized in click chemistry for the labeling and detection of biomolecules. This
document details its physicochemical properties, experimental protocols for its use in copper-
catalyzed (CUAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions, and its
applications in various research and drug development contexts.

Introduction to Cy3-PEG3-Alkyne

Cy3-PEG3-Alkyne is a tripartite molecule consisting of a Cy3 fluorophore, a hydrophilic
polyethylene glycol (PEG3) spacer, and a terminal alkyne group. The Cy3 dye is a bright and
photostable cyanine dye that fluoresces in the orange-red region of the visible spectrum. The
PEGS3 linker enhances water solubility and minimizes steric hindrance, improving accessibility
to the alkyne group for reaction. The terminal alkyne is the reactive handle for "click" chemistry,
a group of reactions known for their high efficiency, specificity, and biocompatibility.[1][2] These
characteristics make Cy3-PEG3-Alkyne an invaluable tool for labeling proteins, nucleic acids,
and other biomolecules in complex biological systems.
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Physicochemical and Spectroscopic Properties

The performance of a fluorescent probe is dictated by its photophysical properties. The key
quantitative data for Cy3-Alkyne are summarized in the table below.

Property Value Reference
Excitation Maximum (Aex) 555 nm [3]
Emission Maximum (Aem) 570 nm [3]

Molar Extinction Coefficient (g) 150,000 cm-1M-1 [3]
Fluorescence Quantum Yield 0.31

(P)

Molecular Weight ~530.2 g/mol

Solubility DMSO, DMF, DCM

Click Chemistry Reactions

Cy3-PEG3-Alkyne serves as a versatile reagent for two primary types of click chemistry
reactions: Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) and Strain-Promoted Azide-
Alkyne Cycloaddition (SPAAC).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and widely used click reaction that involves the formation of a stable
triazole linkage between a terminal alkyne and an azide, catalyzed by a copper(l) species. The
reaction is known for its rapid kinetics and high yields under mild, aqueous conditions.

A general workflow for a CUAAC reaction is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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